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Compound of Interest

Compound Name: PdCl(crotyl)Amphos

Cat. No.: B6301788

An In-Depth Technical Guide to PdCl(crotyl) Amphos: Properties, Suppliers, and Applications
in Cross-Coupling Reactions

This technical guide provides essential information for researchers, scientists, and drug
development professionals on the palladium precatalyst, Chloro(crotyl)[di-tert-butyl(4-
dimethylaminophenyl)phosphine]palladium(ll), commonly referred to as PdCl(crotyl) Amphos.
This catalyst has demonstrated significant utility in facilitating carbon-carbon (C-C) and carbon-
nitrogen (C-N) bond formation, crucial transformations in synthetic organic chemistry and
pharmaceutical development.

Core Properties and Supplier Information

PdCl(crotyl)Amphos is an air-stable, 1t-allyl palladium complex that serves as a precursor to
the active monoligated Pd(0) species required for catalytic cross-coupling reactions.[1][2] Its
design allows for easy activation and efficient delivery of the bulky, electron-rich Amphos
ligand, which can hinder the formation of undesirable side products.[1]

Chemical Identifiers and Properties
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Property Value Reference
CAS Number 1334497-06-1 [LI[3]4][5]16]
Molecular Formula C20H35CINPPd [3]
Molecular Weight 493.32 g/mol [31[4]
Chloro(crotyl)[di-tert-butyl(4-
dimethylaminophenyl)phosphin
Synonyms e]palladium(Il), [3]
Crotyl(Amphos)palladium(ll)
chloride
Appearance White Powder [4]

Supplier Information

Supplier Product Name Catalog Number
Johnson Matthey AmPhos Pd(crotyl)ClI Pd-161
Thermo Fisher Scientific (Alfa

PdCl(crotyl) Amphos 047216.03 / AA4721603
Aesar)
CymitQuimica PdCl(crotyl) Amphos 02-047216
Labware E-shop PdCl(crotyl) Amphos 047216.03

Applications in Cross-Coupling Reactions

PdCl(crotyl)Amphos and related Amphos-ligated palladium complexes are effective catalysts

for several key cross-coupling reactions, including:

e Buchwald-Hartwig Amination: The Amphos ligand has proven to be efficient in the amination

of aryl chlorides.[1] Studies have shown that crotyl-based catalysts can exhibit higher activity

in C-N bond formation compared to their allyl counterparts.

e Suzuki-Miyaura Coupling: This catalyst is also utilized in Suzuki-Miyaura coupling reactions,

which form C-C bonds between organoboron compounds and organic halides or triflates.[7]
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While a specific protocol for PdCl(crotyl) Amphos was not found, a detailed procedure for
the closely related PdCI2(Amphos)2 is provided below, which can serve as an excellent
starting point for optimization.

Experimental Protocols

The following is a detailed experimental protocol for a Suzuki-Miyaura cross-coupling reaction
using a related Amphos-palladium catalyst, which can be adapted for use with
PdCl(crotyl)Amphos.

Suzuki-Miyaura Cross-Coupling of 3-Amino-2-chloropyridine with 2-Methylphenylboronic
Acid[3][5]

Materials:

3-Amino-2-chloropyridine

o 2-Methylphenylboronic Acid

e PdCI2(Amphos)2 (or an equivalent molar percentage of PdCl(crotyl)Amphos)

e Potassium Carbonate (K2CO3)

e Toluene

e Deionized Water

o Ethyl Acetate

e 1 M Sodium Hydroxide (NaOH) solution

e Brine

¢ Anhydrous Sodium Sulfate (Na2S04)

Procedure:
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» To a reaction vessel, add 3-amino-2-chloropyridine (0.8 g, 6.2 mmol), 2-methylphenylboronic
acid (1.0 g, 7.4 mmol, 1.2 eq.), PdCI2(Amphos)2 (0.044 g, 0.062 mmol, 1 mol%), and
potassium carbonate (1.3 g, 9.4 mmol, 1.5 eq.).[3][5]

e Add toluene (20 mL) and deionized water (2 mL) to the vessel.[3][5]

e Purge the reaction vessel with an inert atmosphere (e.g., Nitrogen or Argon).[3][5]
e Heat the reaction mixture to 90 °C and maintain for 5 hours with stirring.[3][5]

e Monitor the reaction progress by Thin Layer Chromatography (TLC).[3][5]

e Once the reaction is complete, cool the mixture to room temperature.[3][5]

e Add water (20 mL) and extract the product with ethyl acetate.[3][5]

e Wash the organic layer sequentially with 1 M NaOH solution and brine.[3][5]

o Dry the organic layer over anhydrous sodium sulfate and filter.[3][5]

o Concentrate the filtrate under reduced pressure.[3][5]

» Purify the crude product by silica gel column chromatography (eluent: hexane:ethyl acetate =
1:1) to yield the desired product.[3][5]

Reaction Mechanism and Catalytic Cycle

The generally accepted mechanism for palladium-catalyzed cross-coupling reactions, such as
the Suzuki-Miyaura coupling, involves a catalytic cycle consisting of three main steps: oxidative
addition, transmetalation, and reductive elimination.[2][7] The PdCl(crotyl)Amphos precatalyst
is activated in the presence of a base to form the active L1Pd(0) species, which then enters the
catalytic cycle.[2]

Caption: General catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.tcichemicals.com/IN/en/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/TW/zh_TW/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/IN/en/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/TW/zh_TW/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/IN/en/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/TW/zh_TW/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/IN/en/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/TW/zh_TW/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/IN/en/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/TW/zh_TW/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/IN/en/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/TW/zh_TW/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/IN/en/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/TW/zh_TW/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/IN/en/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/TW/zh_TW/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/IN/en/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/TW/zh_TW/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/IN/en/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/TW/zh_TW/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/IN/en/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/TW/zh_TW/product/tci-topics/TCIPracticalExample_20220905
https://pmc.ncbi.nlm.nih.gov/articles/PMC9756297/
https://m.youtube.com/watch?v=l5LRdwZRT6E
https://www.benchchem.com/product/b6301788?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9756297/
https://www.benchchem.com/product/b6301788?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6301788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. Pd 161: AmPhos Pd(crotyl)Cl | CAS 1334497 06 1 | Johnson Matthey [matthey.com]

2. Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their
Mechanism of Action, and Selected Applications - PMC [pmc.ncbi.nim.nih.gov]

3. TCI Practical Example: Suzuki-Miyaura Cross Coupling with PdCI2(Amphos)2 | Tokyo
Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

4. pubs.acs.org [pubs.acs.org]

5. TCI Practical Example: Suzuki-Miyaura Cross Coupling with PdCI2(Amphos)2 | Tokyo
Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

6. PdCl(crotyl)Amphos 1 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com
[thermofisher.com]

7. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [PdClI(crotyl) Amphos CAS number and supplier
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6301788#pdcl-crotyl-amphos-cas-number-and-
supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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